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Compound of Interest

Compound Name: Sodium 1-naphthaleneacetate

Cat. No.: B15552594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium 1-naphthaleneacetate (NAA-Na), the sodium salt of 1-naphthaleneacetic acid, is a

synthetic auxin widely utilized in agriculture and horticulture to manipulate plant growth and

development. As a plant growth regulator, it influences a variety of physiological processes

including root initiation, fruit set, fruit thinning, and overall yield enhancement. This guide

provides a comprehensive comparison of the effects of NAA-Na on different plant varieties,

supported by experimental data, and contrasts its performance with alternative growth

regulators. Detailed experimental protocols and visualizations of key biological pathways are

included to support research and development efforts.

Comparative Effects of Sodium 1-
Naphthaleneacetate on Plant Rooting
One of the primary applications of NAA-Na is the promotion of adventitious root formation in

cuttings. Its efficacy is often compared with another potent synthetic auxin, Indole-3-butyric acid

(IBA).

Table 1: Comparative Effects of NAA-Na and IBA on Rooting of Various Ornamental Cuttings
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Plant
Species

Growth
Regulator

Concentr
ation
(ppm)

Rooting
Percenta
ge (%)

Number
of Roots
per
Cutting

Root
Length
(cm)

Referenc
e

Chrysanthe

mum

(Dendranth

ema

grandiflora)

NAA 400 79.33 - -

IBA 400 89.00 22.67 5.67

Control 0 47.00 - -

Bougainvill

ea
NAA 6000 75.00 27.83 13.86

Control 0 - - -

Duranta

erecta
NAA 3000 85.63 8.15 9.56

Control 0 - - -

Note: '-' indicates data not available in the cited source.

Impact of Sodium 1-Naphthaleneacetate on Fruit Set
and Yield
NAA-Na is instrumental in managing fruit load, preventing premature fruit drop, and ultimately

increasing the marketable yield of various crops.

Table 2: Effects of NAA-Na on Fruit Set, Yield, and Quality Parameters in Tomato
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Treatment
Concentration
(mg/L)

Number of
Fruits per
Plant

Fruit Weight
(g)

Yield per Plant
(kg)

NAA 5 25.3 65.2 1.65

10 28.1 68.5 1.92

15 30.5 70.1 2.14

20 32.8 72.3 2.37

25 29.4 69.8 2.05

Control 0 20.7 60.1 1.24

Table 3: Comparative Effects of NAA and Other Growth Regulators on Citrus and Cucurbits

Crop
Growth
Regulator

Concentrati
on (mg/L)

Parameter Result Reference

Pummelo NAA 20
Fruit

Retention (%)
Highest

2,4-D 20
Fruit

Retention (%)

Lower than

NAA

Kinnow

Mandarin
NAA 10 Fruit Set (%) 82.77

2,4-D 10 Fruit Set (%) 43.89

GA3 5
Number of

Fruits/Plant
682.33

Control 0
Number of

Fruits/Plant
422.00

Cucumber NAA + GA3 100 + 20 Yield (q/ha) 173.60

Control 0 Yield (q/ha) 150.53

Bitter Gourd NAA 150 Yield Maximum
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Efficacy of Sodium 1-Naphthaleneacetate in Fruit
Thinning
In fruit trees like apples and pears, NAA-Na is used as a chemical thinning agent to reduce

crop load, which improves the size and quality of the remaining fruit and promotes return

bloom.

Table 4: Effects of NAA on Fruit Thinning in Apples

Apple Cultivar
NAA
Concentration
(ppm)

Application
Timing

Observed
Effect

Reference

General 1.2 - 9.7

Petal fall (3-7

mm fruit size) to

early fruit set (8-

10 mm)

Effective thinning

General 5 - 10

With Carbaryl at

7-12 mm fruit

size

Recommended

for effective

thinning

Delicious, Fuji Not specified With 6-BA

Not

recommended

(can cause

pygmy fruits)

Influence of Sodium 1-Naphthaleneacetate on Tuber
Crops
NAA-Na has also been investigated for its role in tuber development, particularly in potatoes,

where it can influence tuber number and size.

Table 5: Effect of NAA on Potato Tuber Yield
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Potato Cultivar
NAA
Application
Rate

Effect on
Tuber Number

Effect on
Average Tuber
Weight

Reference

Russet Burbank,

Umatilla Russet,

Clearwater

Russet

0.50 g/ton of

seed tubers
Reduced Increased

Cara
100 mg/L (foliar

spray)
Increased Increased

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are synthesized protocols based on the cited literature for key applications of NAA-Na.

Protocol 1: Evaluation of Rooting Hormones in Plant
Cuttings
This protocol outlines a general procedure for comparing the efficacy of rooting hormones like

NAA-Na and IBA on stem cuttings.

Preparation of Cuttings: Select healthy, semi-hardwood or hardwood cuttings of the desired

plant species. Cuttings should be of uniform length (e.g., 15-20 cm) and diameter, with

several nodes. Remove the lower leaves, leaving a few at the top. Make a fresh, angled cut

at the base of each cutting.

Hormone Treatment:

Powder Application: Moisten the basal end of the cuttings in water and dip them into the

rooting powder containing the specified concentration of NAA or IBA.

Quick Dip Solution: Prepare alcoholic solutions of NAA or IBA at the desired

concentrations (e.g., 500-10,000 ppm). Dip the basal 2-3 cm of the cuttings into the

solution for a short duration (e.g., 5 seconds).
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Long Soak Solution: Prepare aqueous solutions of NAA or IBA at lower concentrations

(e.g., 20-200 ppm). Soak the basal portion of the cuttings in the solution for an extended

period (e.g., 24 hours).

Planting: Insert the treated cuttings into a sterile rooting medium (e.g., a mixture of peat,

perlite, and vermiculite) in propagation trays or pots.

Growing Conditions: Place the cuttings in a humid environment, such as a mist bench or a

greenhouse with intermittent misting, to prevent desiccation. Maintain appropriate

temperature and light conditions for the specific plant species.

Data Collection: After a predetermined period (e.g., 4-8 weeks), carefully remove the cuttings

from the medium. Record the rooting percentage, the number of primary roots per cutting,

and the average root length.

Protocol 2: Assessment of Fruit Set and Yield in Tomato
This protocol describes a method to evaluate the effect of NAA-Na on the fruit set and yield of

tomato plants.

Plant Material and Growth Conditions: Grow tomato plants of a specific cultivar under

standard greenhouse or field conditions.

Treatment Application: Prepare aqueous solutions of Sodium 1-naphthaleneacetate at

various concentrations (e.g., 5, 10, 15, 20, 25 mg/L) with a surfactant to ensure even

coverage.

Spraying: Apply the solutions as a foliar spray to the tomato plants at the flowering stage.

Ensure complete coverage of the foliage and flowers. A control group should be sprayed with

water and the surfactant only.

Experimental Design: Use a randomized complete block design with multiple replications for

each treatment to ensure statistical validity.

Data Collection: Throughout the growing season, record the number of fruits that set per

plant. At the end of the season, harvest all mature fruits from each plant and record the total

number of fruits, the average fruit weight, and the total yield per plant.
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Protocol 3: Chemical Thinning Trial in Apple Orchards
This protocol provides a framework for conducting a chemical thinning trial in a commercial

apple orchard.

Orchard Selection and Tree Marking: Select a block of mature apple trees of a single cultivar

with a uniform and heavy bloom. Mark individual trees for each treatment.

Treatment Preparation: Prepare spray solutions of NAA at the desired concentrations (e.g.,

5-15 ppm). Other thinning agents like carbaryl or 6-BA can be included for comparison. A

control group should be left unsprayed or sprayed with water.

Application Timing: Apply the thinning agents at the appropriate fruit development stage,

typically between petal fall and when the fruitlets are 10-12 mm in diameter. The timing is

critical for efficacy.

Spray Application: Use a calibrated airblast sprayer to apply the treatments, ensuring

thorough coverage of the tree canopy.

Data Collection:

Fruit Set: A few weeks after application, count the number of fruitlets on representative

limbs of each tree to determine the initial fruit set.

June Drop: After the natural "June drop," recount the fruit on the same limbs to assess the

effectiveness of the thinning treatments.

Yield and Fruit Quality: At harvest, record the total yield per tree, and take a subsample of

fruit to measure average fruit weight, diameter, color, and soluble solids content.

Return Bloom: The following spring, assess the intensity of bloom on the treated trees to

determine the effect of thinning on biennial bearing.

Signaling Pathways and Experimental Workflows
Auxin Signaling Pathway
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Sodium 1-naphthaleneacetate, as a synthetic auxin, triggers a cascade of molecular events

within the plant cell that ultimately leads to changes in gene expression and physiological

responses. The core of this signaling pathway involves three main protein families: the

TRANSPORT INHIBITOR RESPONSE1/AUXIN-SIGNALING F-BOX (TIR1/AFB) auxin

receptors, the Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressors, and the AUXIN

RESPONSE FACTOR (ARF) transcription factors.

Nucleus

Cytoplasm
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binds
SCF Complex

part of Aux/IAA
Repressor

targets for
degradation

26S Proteasome

degraded by

ARF
Transcription Factor

inhibits
Auxin-Responsive Genes

activates Cellular Response
(e.g., Rooting, Growth)

leads to

External
NAA-Na

transport

Click to download full resolution via product page

Caption: The canonical auxin signaling pathway initiated by NAA-Na.

Experimental Workflow for Plant Growth Regulator
Evaluation
A systematic workflow is essential for conducting robust and reproducible experiments to

evaluate the effects of plant growth regulators.
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1. Hypothesis Formulation
(e.g., NAA-Na at X ppm increases tomato yield)

2. Experimental Design
(Randomized Block, Replicates)

3. Plant Material Preparation
(Uniform seedlings/cuttings)

4. Treatment Preparation
(Accurate concentrations of NAA-Na)

5. Application of Treatments
(Foliar spray, drench, etc.)

6. Plant Maintenance
(Standard cultural practices)

7. Data Collection
(Growth, yield, quality parameters)

8. Statistical Analysis
(ANOVA, Mean Separation)

9. Interpretation and Conclusion

Click to download full resolution via product page

Caption: A generalized workflow for evaluating plant growth regulators.
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To cite this document: BenchChem. [The Efficacy of Sodium 1-Naphthaleneacetate in Plant
Growth Regulation: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15552594#comparing-the-effects-of-sodium-1-
naphthaleneacetate-on-different-plant-varieties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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